6-Amino-1-methyl-2,3-dihydro-1H-1,3-benzodiazol-2-one hydrochloride

• IUPAC Name: 5-amino-3-methyl-1H-benzimidazol-2-one;hydrochloride
• InChI: InChI=1S/C8H9N3O.ClH/c1-11-7-4-5(9)2-3-6(7)10-8(11)12;/h2-4H,9H2,1H3,(H,10,12);1H
• InChI Key: NBDLIGCYOJQSSG-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C=CC(=C2)N)NC1=O.Cl
• Molecular Formula: C8H10ClN3O
• Molecular Weight: 199.64 g/mol
• CAS No.: 879658-18-1

Description

“6-Amino-1-methyl-2,3-dihydro-1H-1,3-benzodiazol-2-one hydrochloride” is a chemical compound with the CAS Number: 879658-18-1. It has a molecular weight of 199.64. The IUPAC name for this compound is 6-amino-1-methyl-1,3-dihydro-2H-benzo[d]imidazol-2-one hydrochloride.

Synthesis Analysis

The synthesis of imidazole compounds, which includes “this compound”, has been widely studied due to their broad range of chemical and biological properties. Imidazole was first named glyoxaline because the first synthesis has been made by glyoxal and ammonia.

Molecular Structure Analysis

The molecular structure of “this compound” can be represented by the Inchi Code: 1S/C8H9N3O.ClH/c1-11-7-4-5(9)2-3-6(7)10-8(11)12;/h2-4H,9H2,1H3,(H,10,12);1H.

Physical and Chemical Properties Analysis

The compound “this compound” is a white or colorless solid that is highly soluble in water and other polar solvents. It should be stored at a temperature between 28°C.

Scientific Research Applications

Heterocyclic Compound Synthesis

6-Amino-1-methyl-2,3-dihydro-1H-1,3-benzodiazol-2-one hydrochloride plays a role in the synthesis of various heterocyclic compounds. For instance, it is involved in the synthesis of thiazolidinone derivatives and their diastereomers, which are significant in medicinal chemistry. These compounds have been explored for their conformational properties and potential applications in drug development (Torrini, Paradisi, & Romeo, 1981).

Transformation into Sulfonic Acids and Amides

The compound is utilized in reactions leading to the formation of sulfonic acids and amides. This process is part of broader research into benzothiazole derivatives, which are important in various chemical and pharmaceutical applications (Dushamov, Takhirov, Kuryazov, & Mukhamedov, 2020).

Antimicrobial Activity

Derivatives of this compound have been studied for their antimicrobial properties. These derivatives show promise against various bacterial and fungal species, highlighting the compound's potential in developing new antimicrobial agents (Patel & Shaikh, 2010).

Cancer Research

In cancer research, the compound is used in the synthesis of novel derivatives with potential antitumor activities. Studies have shown that certain derivatives exhibit cytotoxic activities against various human cancer cell lines, suggesting their possible use in cancer therapy (Racané, Stojković, Tralić-Kulenović, & Karminski-Zamola, 2006).

Molecular Structure and Crystallography

The compound is also significant in studies focusing on molecular structure and crystallography. Research into its derivatives provides insights into the bond distances, angles, and crystal structures, contributing to our understanding of molecular interactions and stability (Ćaleta, Cetina, Hergold-Brundić, Nagl, & Karminski-Zamola, 2003).

Antioxidant Properties

Additionally, derivatives of this compound have been evaluated for their antioxidant properties. This research is essential for identifying new antioxidant agents, which are crucial in combating oxidative stress-related diseases (Bassyouni, Tawfik, Hamed, Soltan, Elhefnawi, El-Rashedy, Moharam, & Rehim, 2012).

Future Directions

The future directions for “6-Amino-1-methyl-2,3-dihydro-1H-1,3-benzodiazol-2-one hydrochloride” and similar compounds are likely to involve further exploration of their broad range of chemical and biological properties. These compounds have become important synthons in the development of new drugs, and there is a need for the development of new drugs that overcome the problems of antimicrobial resistance.

Mechanism of Action

Mode of Action

It is known that imidazole derivatives, which this compound is a part of, have a broad range of chemical and biological properties . They can show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities .

Biochemical Pathways

Imidazole derivatives are known to interact with various biochemical pathways, but the exact pathways influenced by this specific compound require further investigation .

Result of Action

Imidazole derivatives are known to exhibit a wide range of biological activities, suggesting that this compound may have diverse effects at the molecular and cellular levels .

Biochemical Analysis

Biochemical Properties

6-Amino-1-methyl-2,3-dihydro-1H-1,3-benzodiazol-2-one hydrochloride plays a significant role in various biochemical reactions. It interacts with several enzymes, proteins, and other biomolecules. For instance, it has been shown to interact with enzymes involved in metabolic pathways, potentially influencing their activity and stability . The nature of these interactions often involves binding to the active sites of enzymes, thereby modulating their catalytic functions.

Cellular Effects

The effects of this compound on cellular processes are profound. It influences cell function by affecting cell signaling pathways, gene expression, and cellular metabolism . For example, it may alter the expression of genes involved in cell cycle regulation, leading to changes in cell proliferation and apoptosis. Additionally, this compound can impact metabolic pathways by modulating the activity of key enzymes, thereby affecting the overall metabolic flux within cells.

Molecular Mechanism

At the molecular level, this compound exerts its effects through various mechanisms. It can bind to specific biomolecules, leading to enzyme inhibition or activation . This binding often involves interactions with the active sites or allosteric sites of enzymes, resulting in changes in their conformation and activity. Furthermore, this compound can influence gene expression by interacting with transcription factors or other regulatory proteins, thereby modulating the transcriptional activity of target genes.

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time. The stability and degradation of this compound are critical factors that influence its long-term effects on cellular function . Studies have shown that it remains stable under specific storage conditions, but its activity may decrease over time due to degradation. Long-term exposure to this compound in in vitro or in vivo studies has revealed potential changes in cellular function, including alterations in cell viability and metabolic activity.

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At lower doses, it may exhibit therapeutic effects, while higher doses could lead to toxic or adverse effects . Threshold effects have been observed, where the compound’s efficacy plateaus beyond a certain dosage. Additionally, high doses may result in toxicity, manifesting as changes in organ function or overall health of the animal models.

Metabolic Pathways

This compound is involved in several metabolic pathways. It interacts with enzymes and cofactors that play crucial roles in these pathways . For instance, it may affect the levels of specific metabolites by modulating the activity of enzymes involved in their synthesis or degradation. This can lead to changes in metabolic flux, impacting the overall metabolic balance within cells.

Transport and Distribution

The transport and distribution of this compound within cells and tissues are mediated by various transporters and binding proteins . These interactions influence the localization and accumulation of the compound, affecting its bioavailability and efficacy. For example, specific transporters may facilitate its uptake into cells, while binding proteins may sequester it within certain cellular compartments.

Subcellular Localization

The subcellular localization of this compound is crucial for its activity and function . Targeting signals or post-translational modifications may direct this compound to specific compartments or organelles within the cell. This localization can influence its interactions with other biomolecules and its overall efficacy in modulating cellular processes.